Cas no 1261671-33-3 (2,3-Bis(perfluorophenyl)-5-fluoropyridine)

• Product Name: 2,3-Bis(perfluorophenyl)-5-fluoropyridine
• CAS No: 1261671-33-3
• MF: C₁₇H₂F₁₁N
• MW: 429.186922550201
• CID: 4925159
• Update Time: 2025-05-25

2,3-Bis(perfluorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(perfluorophenyl)-5-fluoropyridine

• Inchi： 1S/C17H2F11N/c18-3-1-4(5-7(19)11(23)15(27)12(24)8(5)20)17(29-2-3)6-9(21)13(25)16(28)14(26)10(6)22/h1-2H
• InChI Key： MLHVEJAVKWKXPJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 538
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(perfluorophenyl)-5-fluoropyridine

Comprehensive Overview of 2,3-Bis(perfluorophenyl)-5-fluoropyridine (CAS No. 1261671-33-3)

2,3-Bis(perfluorophenyl)-5-fluoropyridine (CAS No. 1261671-33-3) is a highly specialized fluorinated aromatic compound that has garnered significant attention in advanced material science and pharmaceutical research. Its unique molecular structure, featuring two perfluorophenyl groups and a fluoropyridine core, makes it a valuable building block for synthesizing high-performance materials, such as liquid crystals, organic semiconductors, and agrochemical intermediates. The compound's perfluorinated aromatic rings contribute to its exceptional thermal stability and chemical resistance, aligning with the growing demand for durable materials in extreme environments.

In recent years, the scientific community has increasingly focused on fluorinated compounds due to their applications in renewable energy technologies, including organic photovoltaics (OPVs) and perovskite solar cells. Researchers are exploring how 2,3-Bis(perfluorophenyl)-5-fluoropyridine can enhance electron transport properties or act as a dopant to improve device efficiency. This aligns with global trends in sustainable energy solutions, where users frequently search for keywords like "fluorinated materials for solar cells" or "high-performance organic semiconductors." The compound's potential in these cutting-edge applications underscores its relevance in modern research.

Another area of interest is the role of 2,3-Bis(perfluorophenyl)-5-fluoropyridine in medicinal chemistry. Fluorinated pyridines are known for their bioisosteric properties, often improving drug bioavailability and metabolic stability. While this compound is not a pharmaceutical itself, its derivatives could be pivotal in designing next-generation therapeutics targeting diseases like cancer or neurodegenerative disorders. Searches related to "fluoropyridine drug development" or "perfluorophenyl in medicinal chemistry" reflect this growing curiosity among researchers and industry professionals.

The synthesis and handling of CAS No. 1261671-33-3 require expertise due to its perfluorinated nature, which demands stringent reaction conditions. However, advancements in flow chemistry and catalytic fluorination have made its production more scalable, addressing queries like "sustainable synthesis of fluorinated aromatics." Its compatibility with green chemistry principles further enhances its appeal in an era where environmental regulations are tightening.

From an industrial perspective, 2,3-Bis(perfluorophenyl)-5-fluoropyridine is also explored for its potential in creating hydrophobic coatings and advanced polymers. These applications resonate with searches for "water-repellent fluorinated coatings" or "high-temperature-resistant polymers," highlighting its versatility beyond traditional uses. As industries prioritize materials with longer lifespans and reduced environmental footprints, this compound's role is likely to expand.

In summary, 2,3-Bis(perfluorophenyl)-5-fluoropyridine (CAS No. 1261671-33-3) represents a convergence of innovation in materials science, energy, and healthcare. Its multifaceted applications, coupled with rising interest in fluorinated building blocks, position it as a compound of enduring scientific and industrial significance. Future research will likely uncover even broader utilities, solidifying its place in next-generation technologies.